Azepan-1-yl(4-((4-bromo-3-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone

• IUPAC Name: azepan-1-yl-[4-(4-bromo-3-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C23H25BrN4O/c1-15-13-17(8-10-20(15)24)27-21-18-9-7-16(2)26-22(18)25-14-19(21)23(29)28-11-5-3-4-6-12-28/h7-10,13-14H,3-6,11-12H2,1-2H3,(H,25,26,27)
• InChI Key: RDHAJUMFFOPSLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=C(C=C3)Br)C)C(=O)N4CCCCCC4
• Molecular Formula: C23H25BrN4O
• Molecular Weight: 453.4 g/mol

Description

Azepan-1-yl(4-((4-bromo-3-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C23H25BrN4O and its molecular weight is 453.384. The purity is usually 95%.
BenchChem offers high-quality Azepan-1-yl(4-((4-bromo-3-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Azepan-1-yl(4-((4-bromo-3-methylphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

• Anticancer Activity : A novel naphthyridine derivative demonstrated potent anticancer activity in human malignant melanoma A375 cells, inducing necroptosis at low concentrations and apoptosis at high concentrations. This bifunctional mechanism of cell death suggests potential for melanoma treatment (Kong et al., 2018).
• Apoptosis Induction : (Naphthalen-4-yl)(phenyl)methanones and N-methyl-N-phenylnaphthalen-1-amines were discovered as potent inducers of apoptosis in a study, providing a basis for developing new therapeutic agents (Jiang et al., 2008).

Synthetic Chemistry

• Novel Synthetic Routes : Research has led to the development of new synthetic methodologies for constructing complex molecular frameworks involving azepane and related heterocycles. These methodologies enable the synthesis of diverse compounds for further pharmacological evaluation and material science applications (Waly & el-Ablack, 2015).
• Antioxidant Properties : The synthesis and evaluation of antioxidant properties of derivatives, including those with bromine, highlight the potential for these compounds in oxidative stress-related conditions (Çetinkaya et al., 2012).

Material Science

• Metal Ion Binding : Bromine-substituted aminonaphthoquinones have been synthesized and characterized, showing remarkable selectivity toward Cu2+ ions. This indicates potential applications in materials science, particularly in the development of selective sensors and catalysis (Agarwal et al., 2016).